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PETA vs. Other Tetra-functional Acrylates: A
Performance Comparison
Pentaerythritol tetraacrylate (PETA) is a widely utilized tetra-functional monomer in the

formulation of ultraviolet (UV) and electron beam (EB) curable systems, prized for its ability to

form highly crosslinked polymer networks.[1][2] These networks impart desirable properties

such as excellent chemical and abrasion resistance, high hardness, and rapid cure speeds.[2]

[3] This guide provides a comparative analysis of PETA against other tetra-functional acrylates,

including Di(trimethylolpropane) tetraacrylate (DTTA), Ethoxylated Pentaerythritol
Tetraacrylate (EPTTA), and Propoxylated Pentaerythritol Tetraacrylate (PPTTA). Due to a

lack of direct comparative studies under identical conditions, this guide synthesizes available

data from various sources to offer a comprehensive overview for researchers, scientists, and

drug development professionals.

Chemical Structure Overview
The performance characteristics of tetra-functional acrylates are intrinsically linked to their

molecular structure. PETA possesses a compact, rigid core, which contributes to high crosslink

density and hardness. In contrast, DTTA, EPTTA, and PPTTA feature more flexible backbones

due to the presence of ether linkages, which can influence properties like flexibility and

shrinkage.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1205106?utm_src=pdf-interest
https://www.benchchem.com/product/b1205106?utm_src=pdf-body
https://en.wikipedia.org/wiki/Pentaerythritol_tetraacrylate
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Pentaerythritol_tetraacrylate/
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Pentaerythritol_tetraacrylate/
https://www.sinocurechem.com/sinomer-peta.html
https://www.benchchem.com/product/b1205106?utm_src=pdf-body
https://www.benchchem.com/product/b1205106?utm_src=pdf-body
https://www.benchchem.com/product/b1205106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pentaerythritol Tetraacrylate (PETA) Di(trimethylolpropane) Tetraacrylate (DTTA) Ethoxylated Pentaerythritol Tetraacrylate (EPTTA) Propoxylated Pentaerythritol Tetraacrylate (PPTTA)

PETA

Compact, rigid core

DTTA

Flexible ether linkages

EPTTA

Flexible ethoxy chains

PPTTA

Flexible propoxy chains

Click to download full resolution via product page

Caption: Chemical structure concepts of tetra-functional acrylates.

Performance Characteristics
While direct quantitative comparisons are limited, the following table summarizes the key

performance attributes of PETA and other tetra-functional acrylates based on available

technical data and studies.
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Property
PETA
(Pentaerythrito
l Tetraacrylate)

DTTA
(Di(trimethylol
propane)
Tetraacrylate)

EPTTA
(Ethoxylated
Pentaerythritol
Tetraacrylate)

PPTTA
(Propoxylated
Pentaerythritol
Tetraacrylate)

Functionality 4 4 4 4

Reactivity / Cure

Speed
High[3]

High, fast cure

response[4][5]
High[6] High[7]

Hardness High[3] Good[5] Good -

Flexibility Low
Good elasticity

and toughness[5]

More flexible

than PETA[6]
-

Adhesion Good[2] Good[5] - -

Chemical

Resistance
High[3] Excellent[5] Good[6] -

Weatherability - - - Good[7]

Skin Irritation
Potential

sensitizer
Low

Less irritation

than PETA[6]
Low[7]

Shrinkage -

Reduced

shrinkage

compared to

TMPTA[5]

- -

Comparative Experimental Data
Although direct comparisons with other tetra-functional acrylates are scarce, some studies

have compared PETA with multifunctional acrylates of different functionalities. The following

data is from a study comparing PETA (tetra-functional) with Dipentaerythritol hexaacrylate

(DPHA, hexa-functional) and Trimethylolpropane triacrylate (TMPTA, tri-functional) in a UV-

curable coating formulation.
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Property PETA DPHA TMPTA

Pendulum Hardness 0.52 0.42 0.41

Adhesion (grade) 7 7 4

Impact Strength

(kg·cm)
20-30 20-30 400/300 J/m²

Note: The original data for TMPTA impact strength was in different units. Adhesion is graded on

a scale where lower numbers indicate better adhesion.

Experimental Protocols
UV-Curable Coating Formulation and Testing
The following is a representative experimental workflow for the preparation and testing of UV-

curable coatings containing different acrylate monomers.
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Caption: Experimental workflow for UV-curable coatings.

Detailed Methodology:

Formulation: A base formulation is prepared typically consisting of an oligomer (e.g.,

urethane acrylate), a photoinitiator (e.g., 1-hydroxy-cyclohexylphenyl-ketone), and the

multifunctional acrylate monomer being tested (PETA, DPHA, or TMPTA) as a reactive

diluent. The components are mechanically mixed until a homogeneous solution is obtained.
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Film Application: The formulated resin is applied onto a substrate (e.g., glass or steel panels)

using a film applicator to ensure a uniform thickness.

UV Curing: The coated substrate is passed under a UV lamp at a specific energy density

(e.g., 1760 mJ/cm²) to initiate photopolymerization and cure the film.

Performance Testing:

Pendulum Hardness: Measured using a pendulum hardness tester according to ASTM

D4366. The hardness is determined by the number of swings the pendulum makes on the

coating surface.

Adhesion: Assessed using the cross-hatch adhesion test according to ASTM D3359. A

lattice pattern is cut into the coating, and adhesive tape is applied and then removed. The

adhesion is graded based on the amount of coating removed.

Impact Strength: Determined using an impact tester according to ASTM D2794. A weight

is dropped onto the coated panel, and the resistance to cracking is evaluated.

Signaling Pathways in Drug Delivery
While the primary focus of this guide is on material performance, tetra-functional acrylates can

be used to synthesize hydrogels for controlled drug release. The release kinetics are often

governed by diffusion through the crosslinked polymer network.
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Caption: Drug release from a hydrogel carrier.

Conclusion
PETA stands out as a tetra-functional acrylate that provides a high degree of hardness and

chemical resistance due to its rigid molecular structure. Other tetra-functional acrylates, such

as DTTA and EPTTA, offer increased flexibility and potentially lower skin irritation, which can be

advantageous in specific applications. The choice of a tetra-functional acrylate will ultimately

depend on the desired balance of properties for the final product. For applications requiring

high durability and scratch resistance, PETA is a strong candidate. Conversely, when flexibility

and reduced shrinkage are critical, DTTA or EPTTA may be more suitable alternatives. Further

direct comparative studies are necessary to provide a more definitive quantitative ranking of

these materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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